Cas no 823829-08-9 (4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine
• CAS No: 823829-08-9
• MF: C₂₃H₂₁N₃O₄S
• MW: 435.495544195175
• CID: 5419214
• Update Time: 2025-06-08

4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, N-[2-(4-ethoxyphenyl)-4-(phenylsulfonyl)-5-oxazolyl]-
• 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

• Inchi： 1S/C23H21N3O4S/c1-2-29-19-12-10-18(11-13-19)21-26-23(31(27,28)20-8-4-3-5-9-20)22(30-21)25-16-17-7-6-14-24-15-17/h3-15,25H,2,16H2,1H3
• InChI Key： NLJAWFLLLXYANI-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CNC1OC(C2=CC=C(OCC)C=C2)=NC=1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 435.125
• Monoisotopic Mass: 435.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

Comprehensive Overview of 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 823829-08-9)

The compound 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 823829-08-9) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique oxazole core, combined with benzenesulfonyl and pyridinyl moieties, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine has surged due to their versatility in medicinal chemistry. This compound's sulfonamide and ether functional groups contribute to its bioactivity, making it a subject of interest for studies on anti-inflammatory and anticancer properties. Its CAS No. 823829-08-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine involves multi-step organic reactions, including cyclization and sulfonylation processes. Its molecular weight and solubility profile are critical parameters for formulation scientists, especially in the context of drug delivery systems. Recent publications highlight its potential in computational chemistry models, where its binding affinity to specific proteins is simulated to predict therapeutic efficacy.

From an industrial perspective, CAS No. 823829-08-9 is often discussed in forums focusing on high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its patent landscape reveals ongoing innovations, particularly in optimizing its synthetic route for scalability. Environmental and regulatory considerations also play a role, as researchers evaluate its green chemistry metrics to minimize waste and energy consumption during production.

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine. Machine learning algorithms are being employed to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), accelerating preclinical assessments. This aligns with frequent search queries such as "oxazole derivatives in drug design" or "sulfonamide-based therapeutics," underscoring its interdisciplinary appeal.

In summary, 4-(benzenesulfonyl)-2-(4-ethoxyphenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 823829-08-9) represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in precision medicine and material engineering, ensures its continued relevance. As scientific inquiries evolve, this compound is poised to remain at the forefront of discussions in both academic and industrial settings.